Cas no 2172576-74-6 (3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-4-methylpentanoic acid)

• Product Name: 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-4-methylpentanoic acid
• CAS No: 2172576-74-6
• MF: C₂₇H₃₄N₂O₅
• MW: 466.569267749786
• CID: 6100052
• PubChem ID: 165603930
• Update Time: 2025-10-30

3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-4-methylpentanoic acid
• EN300-1495738
• 2172576-74-6
• 3-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pentanamido}-4-methylpentanoic acid

• Inchi： 1S/C27H34N2O5/c1-4-9-18(26(32)29-24(17(2)3)14-25(30)31)15-28-27(33)34-16-23-21-12-7-5-10-19(21)20-11-6-8-13-22(20)23/h5-8,10-13,17-18,23-24H,4,9,14-16H2,1-3H3,(H,28,33)(H,29,32)(H,30,31)
• InChI Key： CRYMKGBLUKPUIQ-UHFFFAOYSA-N
• SMILES： O(C(NCC(C(NC(CC(=O)O)C(C)C)=O)CCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 466.24677219g/mol
• Monoisotopic Mass: 466.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 675
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 105Ų

Additional information on 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-4-methylpentanoic acid

Recent Advances in the Study of 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-4-methylpentanoic acid (CAS: 2172576-74-6)

The compound 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-4-methylpentanoic acid (CAS: 2172576-74-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its fluorenylmethoxycarbonyl (Fmoc) protecting group and branched amino acid structure, is being explored for its potential applications in peptide synthesis, drug delivery, and targeted therapeutics. The unique chemical properties of this compound, including its stability and reactivity, make it a promising candidate for various biomedical applications.

Recent studies have focused on the synthesis and optimization of 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-4-methylpentanoic acid. Researchers have developed novel synthetic routes to improve the yield and purity of this compound, which is critical for its use in high-precision applications such as peptide-based drug development. Advanced techniques like solid-phase peptide synthesis (SPPS) and high-performance liquid chromatography (HPLC) have been employed to characterize and purify the compound, ensuring its suitability for further research and development.

One of the key findings from recent research is the role of this compound in enhancing the stability and bioavailability of peptide-based therapeutics. The Fmoc group, in particular, has been shown to protect the amino acid backbone during synthesis, preventing unwanted side reactions and improving the overall efficiency of peptide assembly. Additionally, the branched structure of the molecule contributes to its ability to interact with biological targets, making it a valuable tool for designing new therapeutic agents.

In the context of drug delivery, 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-4-methylpentanoic acid has been investigated for its potential to improve the pharmacokinetic properties of peptide drugs. Studies have demonstrated that incorporating this compound into drug formulations can enhance cellular uptake and reduce degradation, thereby increasing the therapeutic efficacy of the delivered peptides. These findings are particularly relevant for the development of treatments for diseases such as cancer, where targeted drug delivery is crucial.

Looking ahead, researchers are exploring the broader applications of this compound in chemical biology. Its versatility as a building block for peptide synthesis and its potential to modulate biological interactions make it a promising candidate for future studies. Ongoing research aims to further elucidate its mechanisms of action and optimize its use in various therapeutic contexts. As the field continues to evolve, 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-4-methylpentanoic acid is expected to play an increasingly important role in advancing peptide-based medicine.